3,3,3-Trifluoro-1-phenylpropan-1-ol
Overview
Description
3,3,3-Trifluoro-1-phenylpropan-1-ol is an important organic intermediate . It can be used in various fields such as agrochemical, pharmaceutical, and dyestuff . The molecular formula of this compound is C9H9F3O .
Synthesis Analysis
The synthesis of this compound involves the reaction of phenylacetyl chloride with 1,1,1-trifluoro-2-propanol. Another method involves the reaction of 1,3-dioxolane with 1,1,1-trifluoroacetone in the presence of a catalyst.Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9F3O/c10-9(11,12)6-8(13)7-4-2-1-3-5-7/h1-5,8,13H,6H2 . More detailed structural information can be obtained from a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
This compound has a boiling point of 200-203 °C and a density of 1.21 g/cm³. The compound is soluble in most organic solvents but is practically insoluble in water. It has a moderate to strong odor and can cause respiratory irritation if inhaled.Scientific Research Applications
Organic Intermediate
3,3,3-Trifluoro-1-phenylpropan-1-ol is an important organic intermediate . Organic intermediates are used in the synthesis of a wide variety of chemical products.
Agrochemical Applications
This compound can be used in the agrochemical field . Agrochemicals include pesticides, fertilizers, and other chemicals used in agriculture. The specific role of this compound in this field would depend on the specific agrochemical being produced.
Pharmaceutical Applications
this compound can be used in the pharmaceutical field . It could serve as a building block in the synthesis of various pharmaceutical compounds.
Dye Manufacturing
This compound can be used in the dyestuff field . It could be used in the synthesis of dyes and pigments.
Production of Organofluorine Compounds
It is used as an intermediate in the production of organofluorine compounds . Organofluorine compounds have a wide range of applications, including refrigerants, pharmaceuticals, and agrochemicals.
Fluoropolymer Production
this compound can be used as a monomer in fluoropolymer production . Fluoropolymers are a type of polymer that contains fluorine atoms in the polymer chain. They have high resistance to solvents, acids, and bases.
Radical Telomerization
In a study, the radical telomerization of 3,3,3-trifluoro-1-propene with carbon tetrachloride was carried out in the presence of Fe(CO)5 in combination with dimethylformamide (DMF) or hexamethylphosphoric triamide (HMPA), forming the telomers CCl3(CH2CHCF3)nCl, n=1–3, as the main products . This indicates that this compound could potentially be used in similar radical telomerization reactions.
Synthesis of Trifluoromethyl-substituted Molecules
This compound is used as a trifluoromethylated synthetic building block for the synthesis of trifluoromethyl-substituted molecules . Trifluoromethyl-substituted molecules are often used in pharmaceuticals and agrochemicals due to the unique properties imparted by the trifluoromethyl group.
Safety and Hazards
This compound is classified as a warning under the GHS07 pictogram . It causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include keeping away from heat, hot surfaces, sparks, open flames, and other ignition sources (P210), and avoiding breathing dust/fume/gas/mist/vapors/spray (P261) .
Future Directions
Future directions for research on 3,3,3-Trifluoro-1-phenylpropan-1-ol include exploring its applications in catalysis, materials science, and drug development, among others. This compound has significant potential in various fields of research and industry.
Relevant Papers The relevant papers for this compound can be found at Sigma-Aldrich . These papers contain peer-reviewed studies, technical documents, and more related to this compound .
properties
IUPAC Name |
3,3,3-trifluoro-1-phenylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3O/c10-9(11,12)6-8(13)7-4-2-1-3-5-7/h1-5,8,13H,6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGQDXXGWOGKGBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2340-22-9 |
Source
|
| Record name | 3,3,3-trifluoro-1-phenylpropan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-((2-methoxyphenethyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2749122.png)
![N-(4-methoxyphenyl)-2-(1-oxo-7,8,9,10-tetrahydro-[1,2,4]triazino[4,5-b]indazol-2(1H)-yl)acetamide](/img/structure/B2749123.png)
![N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2749126.png)
![(2E)-3-[5-(difluoromethyl)furan-2-yl]prop-2-enoic acid](/img/structure/B2749132.png)
![N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopropanecarboxamide](/img/structure/B2749136.png)
![N-methyl-1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-amine](/img/structure/B2749137.png)
![2-(5-(4-acetylpiperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-propylacetamide](/img/structure/B2749138.png)
